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Compound of Interest

Compound Name: N-dodecyl-3-nitrobenzamide

Cat. No.: B15079257 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-dodecyl-3-nitrobenzamide is readily

available. The following information is compiled from the SDSs of the closely related

compound, 3-nitrobenzamide, and should be used as a guideline. The N-dodecyl chain will

alter the physical properties of the compound, likely decreasing its solubility in water and

increasing its melting/boiling points.

This document provides crucial safety and disposal procedures for researchers, scientists, and

drug development professionals handling N-dodecyl-3-nitrobenzamide. The information is

intended to foster a safe laboratory environment and ensure proper waste management.

Chemical and Physical Properties
The following table summarizes the known properties of 3-nitrobenzamide, which are expected

to be similar to N-dodecyl-3-nitrobenzamide, with exceptions for physical constants due to

the dodecyl group.
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Property Data (for 3-nitrobenzamide)

Molecular Formula C7H6N2O3

Molecular Weight 166.13 g/mol

Appearance Yellow powder/crystals

Melting Point 140-143 °C

Solubility Insoluble in water

Stability
Stable under normal conditions. Incompatible

with strong oxidizing agents.

Hazard Identification and GHS Classification
Based on the data for 3-nitrobenzamide, N-dodecyl-3-nitrobenzamide is anticipated to have

the following hazards:

GHS Hazard Statements:

Harmful if swallowed (H302)[1][2]

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

GHS Pictograms:

Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Proper Disposal Procedures
Proper disposal of N-dodecyl-3-nitrobenzamide is critical to ensure personal and

environmental safety. The following step-by-step guidance should be followed.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile rubber).

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate or if dust is generated.

Step 2: Waste Collection

Collect waste N-dodecyl-3-nitrobenzamide in a designated, clearly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

For spills, sweep up the solid material, taking care to minimize dust generation, and place it

in the designated waste container.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15079257?utm_src=pdf-body
https://www.benchchem.com/product/b15079257?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC183441000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15079257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Storage of Waste

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1]

The storage area should be secure and accessible only to authorized personnel.

Step 4: Disposal

Dispose of the waste through a licensed hazardous waste disposal company.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of N-dodecyl-3-nitrobenzamide down the drain or in the regular trash.[1]

Step 5: Decontamination

Thoroughly decontaminate all surfaces and equipment that have come into contact with N-
dodecyl-3-nitrobenzamide.

Wash contaminated clothing before reuse.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of N-dodecyl-3-
nitrobenzamide.
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Caption: Logical workflow for the safe disposal of N-dodecyl-3-nitrobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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